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Compound of Interest

Compound Name: 4-(3-Isocyanopropyl)morpholine
CAS No.: 32835-58-8
Cat. No.: B1586870
Get Quote
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Executive Summary

Morpholine derivatives (e.g., Fenpropimorph, Tridemorph, Fenpropidin) represent a critical
class of systemic fungicides used primarily for the control of powdery mildew (Blumeria
graminis), rusts (Puccinia spp.), and leaf blotch in cereals and bananas. Unlike triazoles, which
inhibit C14-demethylase, morpholines target two distinct downstream enzymes in the sterol
biosynthesis pathway:

-reductase and
-isomerase.

This unique dual-target mechanism makes morpholines essential tools for anti-resistance
strategies, often used in mixtures with azoles or strobilurins to protect crop yield and delay the
selection of resistant fungal strains.

Mechanism of Action: The Dual Blockade
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To effectively deploy morpholines, one must understand their interference with fungal
membrane integrity. Ergosterol is the primary sterol component of fungal cell membranes,
regulating fluidity and permeability.

Molecular Targets

Morpholines are classified as Sterol Biosynthesis Inhibitors (SBIs) Class Il (FRAC Group 5).
They induce the accumulation of toxic sterol intermediates (ignosterol, fecosterol) which disrupt
membrane function.

e Primary Target: Inhibition of

-isomerase (ERGZ2). This prevents the conversion of fecosterol to episterol.

e Secondary Target: Inhibition of

-reductase (ERG24). This prevents the reduction of ignosterol.

Pathway Visualization

The following diagram illustrates the specific intervention points of morpholine derivatives
compared to other fungicide classes.
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Figure 1: Ergosterol biosynthesis pathway illustrating the specific enzymatic blockades (Red)
induced by morpholine fungicides compared to Azoles (Yellow).

Application Protocol: Efficacy Evaluation

This section details the standardized protocols for evaluating the fungicidal activity of novel
morpholine derivatives or quality control of commercial formulations.

Protocol A: In Vitro Poisoned Food Technique
Objective: Determine the

(Effective Concentration for 50% inhibition) against phytopathogens like Fusarium
graminearum or Rhizoctonia solani.

Materials:

Potato Dextrose Agar (PDA).

Morpholine derivative (dissolved in DMSO).

Petri dishes (90 mm).

Fungal culture (7-day old active mycelium).

Workflow:

o Stock Preparation: Dissolve the test compound in DMSO to create a 10,000 ppm stock
solution.

» Media Amendment: Add stock solution to molten PDA (

) to achieve final concentrations of 0.1, 1, 5, 10, 25, and 50

o Control: PDA + equivalent volume of DMSO (without fungicide).

 Inoculation: Place a 5mm mycelial plug from the edge of an actively growing colony into the
center of the amended plate.
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e |ncubation: Incubate at

in the dark for 3-5 days (until control reaches edge).

e Measurement: Measure colony diameter in two perpendicular directions.

Calculation: Calculate the Percent Inhibition (

) using the formula:

Where:

e = Average diameter of control colony (mm) - 5mm (plug).

e = Average diameter of treated colony (mm) - 5mm (plug).

Data Presentation: Regress Probit(

) against Log(Concentration) to derive

( 95% Confidence
Compound Pathogen
Interval
)
Fenpropimorph (Ref) F. graminearum 1.25 1.10-1.45
Novel Morpholine A F. graminearum 0.85 0.75-0.95
Tridemorph (Ref) R. solani 2.10 1.90 - 2.30

Protocol B: In Vivo Preventive Leaf Assay

Objective: Assess the protective capability of the formulation on whole plants (e.g., Wheat

seedlings).

e Planting: Grow wheat (cv. susceptible) in pots until the 2-leaf stage.

» Treatment: Spray plants with morpholine formulation at field rates (e.g., 750 g a.i./ha

equivalent) using a track sprayer. Allow to dry for 24 hours.
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 Inoculation: Dust plants with Blumeria graminis conidia or spray with Puccinia spore
suspension (

spores/mL).

 Incubation: Maintain high humidity (>90%) for 24h, then standard greenhouse conditions.
e Scoring: Assess % leaf area infected after 7-10 days compared to untreated controls.

Analytical Protocol: Residue Analysis (QUEChERS)

Ensuring crop safety requires rigorous residue testing. Morpholines are lipophilic and basic;
therefore, the QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is the
industry standard.

Method Overview

o Matrix: Cereal grains, straw, or fruit (banana).
o Extraction: Acetonitrile with Citrate buffering.

o Cleanup: Dispersive SPE (d-SPE) with PSA (Primary Secondary Amine) to remove organic
acids and sugars.

e Detection: LC-MS/MS (ESI+ mode).

Step-by-Step Workflow
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Figure 2: Workflow for the extraction and quantification of morpholine residues in agricultural
matrices.

Critical Parameters for LC-MS/MS
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e Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 1.8
).
» Mobile Phase:
o A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.
o B: Methanol + 0.1% Formic Acid.
e Transitions (MRM):
o Fenpropimorph: 304.3

147.1 (Quantifier), 304.3
105.1 (Qualifier).

o Tridemorph: 298.3

130.2 (Quantifier).

Resistance Management Strategy

Morpholines are considered low-to-medium risk for resistance development (FRAC Group 5).
However, shifts in sensitivity have been observed in Erysiphe graminis.

o Cross-Resistance: There is generally no cross-resistance between morpholines and azoles
(DM fungicides) due to the different target sites (ERG2/ERG24 vs. CYP51).

o Recommendation: Always apply morpholines in mixtures with fungicides possessing a
different mode of action (e.g., Strobilurins or SDHIs) to maintain efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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